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Compound of Interest

Compound Name: Vanadium(4+);tetrachloride

CAS No.: 7632-51-1

Cat. No.: B1582885

Get Quote

Executive Summary & Core Specifications
User Advisory: You are handling Vanadium Tetrachloride (

), a paramagnetic, reddish-brown liquid that acts as a potent electrophile and chlorinating
agent.[1] It is extremely moisture-sensitive and thermodynamically unstable at ambient
temperatures, slowly decomposing into Vanadium Trichloride (

) and Chlorine gas (

).

Immediate Action Required:

Never expose to atmospheric moisture (violent hydrolysis releases

gas).

Never store in standard plastic vessels (corrosion/degradation risk).

Always maintain a cold chain (
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) to suppress

pressure buildup.

Quick Reference Data
Property Value Critical Implication

Appearance Reddish-brown liquid

Green/Blue indicates

hydrolysis (formation of

species).

Boiling Point
Do not distill at atm pressure;

explosive decomposition risk.

Density
Heavy liquid; requires careful

pipetting to avoid dripping.

Vapor Pressure
High (

evolution)

Pressure Hazard: Containers

may pressurize over time.

Solubility

Soluble in non-polar solvents (

,

)

Reacts violently with protic

solvents (Water, Alcohols).

Module 1: Critical Storage Protocols (The "Vault")
Objective: Prevent thermodynamic decomposition and hydrolysis during long-term storage.

The "Cold & Dark" Rule
is not stable at room temperature. It disproportionates according to the equilibrium:

Heat shifts this equilibrium to the right, building dangerous chlorine pressure.

Light accelerates the photolytic cleavage of the V-Cl bond.

Storage Decision Matrix (Graphviz)
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Received VCl4 Shipment

Check Seal Integrity
(Any distinct color change?)

Red/Brown Liquid

No

Green/Blue Solid/Liq

Yes

Vessel Type? REJECT: Hydrolyzed
Dispose immediately

Sealed Glass Ampoule Septum Bottle/Sure/Seal

Store at -20°C
Double-contained

Transfer to Schlenk Flask
or Store at -20°C under Argon

Weekly Check:
'Burp' excess Cl2 pressure

Click to download full resolution via product page

Figure 1: Decision logic for receiving and storing Vanadium Tetrachloride. Note the critical

check for hydrolysis (color change) upon receipt.
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Protocol 1.1: Vessel Compatibility
Recommended: Borosilicate glass (Schlenk flasks), Teflon (PTFE) stopcocks.

Forbidden: Standard plastics (LDPE/HDPE), rubber septa (unless Teflon-faced), aluminum

foil (corrodes instantly).

Why?

is a potent Lewis acid and chlorinating agent. It will attack rubber, causing it to swell and
leach impurities, turning your red liquid into a black sludge.

Module 2: Safe Handling & Transfer (The "Transfer")
Objective: Transfer liquid without introducing moisture or exposing the user to corrosive fumes.

[2][3]

Technique A: Syringe Transfer (Small Volumes < 10 mL)
Equipment: Glass syringe (gas-tight preferred), long stainless steel needle (18G), Teflon-

faced septum.

The "Inert Blanket" Method:

Flush the syringe with dry Argon/Nitrogen 3 times.

Insert needle into the

vessel under positive inert gas pressure.

Critical Step: Because

has high vapor pressure, the plunger may be pushed back out. Keep a firm grip.

Withdraw liquid slowly.

Upon removal, immediately pull the plunger back to create a gas gap in the needle

(prevents dripping).
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Technique B: Cannula Transfer (Large Volumes > 10 mL)
Reasoning: Avoids plunger "pop-out" risks and minimizes exposure.

Setup: Two Schlenk flasks connected by a double-ended needle (cannula).

Procedure:

Maintain positive pressure on the source flask.

Vent the receiving flask to a bubbler (scrubber containing dilute NaOH).

Use pressure differential to push the liquid across.

Expert Tip: If the needle clogs, it is likely

solid (decomposition product) or hydrolyzed oxides. Do not force it. Replace the

needle.

Troubleshooting Guide (The "Help Desk")
Q1: My

has turned a dark, muddy green. Is it still usable?

Diagnosis:Partial Hydrolysis. The green color typically arises from Vanadium(III) or Vanadyl (

) species formed when

reacts with moisture.

Verdict:Do not use for sensitive catalysis. For crude applications, you might be able to distill

it, but the risk of thermal decomposition makes this dangerous.

Solution: Discard and open a fresh bottle.
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Q2: The bottle is hissing when I insert the needle.

Diagnosis:

Pressure Buildup. Decomposition (

) has occurred during storage.

Action: Vent the bottle carefully into a fume hood or a caustic scrubber.

Prevention: Store at

or lower to slow this decomposition.

Q3: The rubber septum is melting/sticky.

Diagnosis:Solvent Incompatibility.

attacks standard red rubber and even some white rubber septa over time.

Solution: Use Teflon-faced (PTFE) silicone septa only. If storing for

hours, replace the septum with a glass stopper or a Teflon stopcock.

Q4: I see white smoke when I pull the needle out.

Diagnosis:Hydrolysis Fumes. The trace

on the needle tip is reacting with atmospheric moisture to form

mist.

Action: This is expected in non-glovebox work. Wipe the needle tip with a dry ChemWipe

immediately before withdrawal (if safe) or pull the plunger back to create an inert gas buffer

in the tip. Clean the needle immediately with dry dichloromethane.

Emergency & Disposal Protocols
Spill Management
Scenario: You dropped a 50mL flask of
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in the fume hood.

Evacuate: The immediate area. The hydrolysis will release a massive cloud of

gas.

Ventilate: Maximize hood airflow.

Neutralize: Do not use water.[2][3][4][5] Cover the spill with dry soda ash (

), dry lime (

), or vermiculite.

Wait: Allow the solid to absorb the liquid and neutralize the acid.

Clean: Once fuming stops, sweep up the solid into a container for hazardous waste disposal.

Decontamination of Glassware
Quench: Slowly rinse glassware with a dilute hydrocarbon solvent (e.g., hexanes) to remove

bulk material.

Hydrolyze: Submerge glassware in a bath of dilute sodium hydroxide (

) or sodium bicarbonate. Expect heat and bubbling.

Acid Wash: If vanadium stains (brown/green) remain, an acid wash (

) may be required, followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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